Cas no 1795472-09-1 (3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide)

• Product Name: 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide
• CAS No: 1795472-09-1
• MF: C₁₇H₁₇F₂NO₃
• MW: 321.318591833115
• CID: 5368735
• Update Time: 2025-05-19

3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide

• Inchi： 1S/C17H17F2NO3/c1-22-15-6-4-3-5-12(15)16(23-2)10-20-17(21)11-7-8-13(18)14(19)9-11/h3-9,16H,10H2,1-2H3,(H,20,21)
• InChI Key： HCOGYEQUOKHYBI-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)C1=CC=C(F)C(F)=C1

Additional information on 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide

Comprehensive Guide to 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide (CAS No. 1795472-09-1): Properties, Applications, and Market Insights

3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide (CAS No. 1795472-09-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure, combining difluorinated aromatic rings with methoxy-substituted ethyl groups, making it a valuable intermediate for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide as a compound of interest. Researchers frequently search for "benzamide derivatives in drug development" or "difluoro-substituted aromatic compounds," reflecting its relevance in current scientific trends. Its CAS No. 1795472-09-1 serves as a critical identifier for procurement and regulatory documentation.

From a chemical perspective, this compound exhibits notable lipophilicity and metabolic stability, attributes highly sought after in medicinal chemistry. The presence of methoxy groups enhances its solubility profile, while the difluoro substitution influences its electronic properties, making it suitable for applications in kinase inhibitor research and crop protection formulations.

In pharmaceutical applications, 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide is often explored as a building block for potential therapeutics targeting neurological disorders and inflammatory conditions. Its structural motifs align with trends in "small molecule drug discovery" and "precision medicine," addressing frequent queries in AI-driven literature searches.

The agrochemical sector values this compound for its potential role in developing next-generation pesticides. With increasing global focus on "sustainable agriculture" and "eco-friendly crop solutions," researchers are investigating its utility in creating selective pest control agents that minimize environmental impact while maintaining efficacy.

Market analysis indicates steady growth in demand for specialty chemicals like 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide, particularly in regions with robust pharmaceutical and agricultural research infrastructures. The compound's CAS No. 1795472-09-1 frequently appears in patent applications and research publications, underscoring its commercial and scientific importance.

Quality control for 1795472-09-1 follows stringent analytical protocols, including HPLC purity testing and spectroscopic characterization. These procedures ensure batch-to-batch consistency for research applications, addressing common concerns about "chemical compound purity standards" in scientific procurement.

Environmental and safety assessments of 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide indicate proper handling requirements typical for research chemicals. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be observed when working with this compound, in line with "best practices for chemical handling" frequently searched by laboratory professionals.

The synthesis of CAS No. 1795472-09-1 involves multi-step organic transformations, with current research focusing on optimizing yield and sustainability. Recent publications explore "green chemistry approaches" to producing such fluorinated benzamides, reflecting the industry's shift toward environmentally conscious manufacturing processes.

As research continues, 3,4-difluoro-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]benzamide maintains its position as a compound of significant interest across multiple scientific disciplines. Its unique combination of structural features and functional versatility ensures ongoing investigation into novel applications, particularly in areas addressing current global challenges in healthcare and food security.